2-Pyrrolidinone, 1,1'-(3-methyl-1-propene-1,3-diyl)bis-

• CAS No.: 41033-07-2
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 1-[3-(2-oxopyrrolidin-1-yl)but-1-enyl]pyrrolidin-2-one
• InChI: InChI=1S/C12H18N2O2/c1-10(14-8-3-5-12(14)16)6-9-13-7-2-4-11(13)15/h6,9-10H,2-5,7-8H2,1H3
• InChI Key: GYXSATFJEGJQTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C=CN1CCCC1=O)N2CCCC2=O

Description

2-Pyrrolidinone, 1,1'-(3-methyl-1-propene-1,3-diyl)bis- is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stream of HCl gas was passed through a capillary into 25 g of N-vinylpyrrolidone, which had been purified by crystallization, under nitrogen for 10 sec. The mixture was stored at 0° C. under a nitrogen atmosphere overnight, during which slow crystallization started. 10 ml of ether were added to complete the crystallization. 1,3-Bis-(1-pyrrolidonyl)butene crystallized in clusters of needles. The product was recrystallized from ether/acetone (1/5).